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Introduction

IR-780 iodide is a lipophilic, near-infrared (NIR) fluorescent dye with significant applications in
biomedical research. Its ability to selectively accumulate in tumor cells and mitochondria makes
it a valuable tool for in vivo imaging, photothermal therapy (PTT), and photodynamic therapy
(PDT).[1] Proper preparation of stock solutions is critical for obtaining reliable and reproducible
experimental results. These application notes provide detailed protocols for the preparation,
storage, and handling of IR-780 iodide stock solutions.

Physicochemical Properties and Solubility

IR-780 iodide is a crystalline solid with a molecular weight of 667.11 g/mol .[2] It exhibits
maximum excitation and emission wavelengths in the near-infrared spectrum, typically around
780 nm and 799-823 nm, respectively, allowing for deep tissue penetration with minimal
autofluorescence.[2][3] The dye is poorly soluble in aqueous media but can be dissolved in
various organic solvents.[1]

Table 1: Solubility of IR-780 lodide in Common Solvents
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. Concentration
Solvent Solubility Notes
(mM)

Sonication is
recommended for
complete dissolution.

Dimethyl Sulfoxide i
6.88 mg/mL[4] 10.31 mM[4] [4] Hygroscopic

(DMSO) .
DMSO can impact
solubility; use newly
opened solvent.[2]
Sonication is

Methanol 6.25 mg/mL[4] 9.37 mM[4]
recommended.[4]
Purge with an inert

Chloroform ~10 mg/mL[5] ~14.99 mM
gas.[5]

Ethanol Slightly soluble[5]

Dimethylformamide

Slightly soluble[5
(DMF) ghtly (5]

Experimental Protocols

Protocol 1: Preparation of a 1 mM IR-780 lodide Stock
Solution in DMSO

This protocol describes the preparation of a 1 mM stock solution, a common starting
concentration for many applications.[6]

Materials:

IR-780 iodide powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Sonicator (optional, but recommended)[4]
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« Sterile microcentrifuge tubes or amber glass vials
o Calibrated micropipettes

Procedure:

Pre-warm the required volume of DMSO to room temperature if stored refrigerated.

e Weigh the desired amount of IR-780 iodide powder in a sterile microcentrifuge tube. For
example, to prepare 1 mL of a 1 mM stock solution, weigh out 0.667 mg of IR-780 iodide.

e Add the appropriate volume of DMSO to the IR-780 iodide powder. For a 1 mM solution, this
would be 1 mL for every 0.667 mg of powder.

» Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

e Sonicate the solution for 5-10 minutes if any particulate matter remains to ensure complete
dissolution.[4]

 Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected tubes
(e.g., amber microcentrifuge tubes) to avoid repeated freeze-thaw cycles.

» Store the aliquots under the recommended conditions (see Table 2).

Protocol 2: Preparation of Working Solutions for Cell
Staining

This protocol details the dilution of the stock solution to a working concentration for cell-based
assays. A typical working concentration for cell staining is between 10-20 uM.[4]

Materials:
e 1 mM IR-780 iodide stock solution in DMSO
¢ Serum-free cell culture medium or Phosphate-Buffered Saline (PBS)

 Sterile microcentrifuge tubes
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o Calibrated micropipettes
Procedure:

e Thaw a single aliquot of the 1 mM IR-780 iodide stock solution at room temperature,
protected from light.

o Calculate the volume of stock solution needed to achieve the desired final concentration in
your experimental volume. For example, to prepare 1 mL of a 20 uM working solution, add
20 pL of the 1 mM stock solution to 980 L of serum-free medium or PBS.

¢ Add the calculated volume of the stock solution to the appropriate volume of serum-free
medium or PBS.

» Vortex the working solution gently to ensure homogeneity.

o Use the working solution immediately. It is recommended to filter the final working solution
through a 0.2-um filter before adding it to cells.[6]

Storage and Stability

Proper storage of IR-780 iodide, both in its solid form and in solution, is crucial to maintain its
fluorescence and biological activity.

Table 2: Storage Conditions and Stability of IR-780 lodide
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Storage ]
Form Duration Notes
Temperature

Keep away from direct
Powder -20°C[3][41I5]17] > 4 years[3][5] sunlight and moisture.

[2]14]

Aliquot to avoid

In Solvent (e.g., Up to 1 year[4] or 6 repeated freeze-thaw
-80°C[2][4]

DMSO) months[2] cycles. Protect from

light.[2]

In Solvent (e.g., )
-20°C[2] Up to 1 month[2] Protect from light.[2]

DMSO)

In Solvent (e.g., Short term (days to )
4°CJ[6] or 0-4°CJ8] Store in the dark.[6]

DMSO) weeks)[8]

Cellular Uptake and Localization of IR-780 lodide

The preferential accumulation of IR-780 iodide in tumor cells is a key feature for its use in
cancer research. This process is not a classical signaling pathway but rather a targeted
transport and localization mechanism. The uptake is an energy-dependent process influenced
by glycolysis and the plasma membrane potential.[6] The primary transporter responsible for
the entry of IR-780 iodide into tumor cells is the Organic Anion Transporting Polypeptide 1B3
(OATP1B3), which is often overexpressed in cancer cells.[2][6] Following cellular uptake, IR-
780 iodide localizes to the mitochondria.[6][9]
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Cellular Uptake and Localization of IR-780 lodide
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Caption: Cellular uptake and mitochondrial accumulation of IR-780 iodide.

Experimental Workflow for Stock Solution
Preparation

The following diagram illustrates the general workflow for preparing IR-780 iodide stock and

working solutions.
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Workflow for IR-780 lodide Solution Preparation

Start: Obtain IR-780 lodide Powder

[Weigh IR-780 Iodide]

[Add Appropriate Solvent (e.g., DMSO)]

[Vortex and/or Sonicate to Dissolve ]

[Aliquot Stock Solution ]

Store at -80°C or -20°C

[Thaw Stock Solution Aquuot]

[Dilute with Medium/PBS to Working Concentration]

i

Use Working Solution Immediately

Click to download full resolution via product page

Caption: Workflow for preparing IR-780 iodide solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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